Cas no 1006340-65-3 (N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-4-ethylaniline)

• Product Name: N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-4-ethylaniline
• CAS No: 1006340-65-3
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• MDL: MFCD04968309
• CID: 3058441
• PubChem ID: 19614640
• Update Time: 2025-06-15

N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-4-ethylaniline Chemical and Physical Properties

Names and Identifiers

• (1,3-Dimethyl-1H-pyrazol-4-ylmethyl)-(4-ethyl-phenyl)-amine
• N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-4-ethylaniline
• N-((1,3-Dimethyl-1H-pyrazol-4-yl)methyl)-4-ethylaniline
• STK349401
• [(1,3-dimethylpyrazol-4-yl)methyl](4-ethylphenyl)amine
• BBL039836
• AKOS000306713
• N-[(1,3-dimethylpyrazol-4-yl)methyl]-4-ethylaniline
• 1006340-65-3
• EN300-229193
• CS-0296656
• N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-4-ethylaniline

• MDL： MFCD04968309
• Inchi： 1S/C14H19N3/c1-4-12-5-7-14(8-6-12)15-9-13-10-17(3)16-11(13)2/h5-8,10,15H,4,9H2,1-3H3
• InChI Key： ZYKVLNZGKLVZRB-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)CC)CC1=CN(C)N=C1C

Computed Properties

• Exact Mass: 229.157897619Da
• Monoisotopic Mass: 229.157897619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-4-ethylaniline

Comprehensive Overview of N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-4-ethylaniline (CAS No. 1006340-65-3)

N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-4-ethylaniline (CAS No. 1006340-65-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyrazole and aniline moieties, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules and functional materials.

The structural complexity of N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-4-ethylaniline allows it to interact with various biological targets, making it a promising candidate for drug discovery. Recent studies have highlighted its role in modulating enzyme activity and receptor binding, which are critical in the development of therapeutic agents. Additionally, its electrochemical properties have been investigated for potential use in organic electronics and sensor technologies, aligning with the growing demand for sustainable materials.

In the context of agrochemical innovation, this compound has shown potential as a pesticide intermediate. Its ability to disrupt specific metabolic pathways in pests while maintaining low toxicity to non-target organisms aligns with the global push for eco-friendly pest control solutions. This is particularly relevant given the increasing consumer demand for organic farming and reduced chemical residues in food products.

The synthesis of N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-4-ethylaniline involves multi-step organic reactions, including alkylation and amination processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and precise characterization. These methods are essential for meeting the stringent quality standards required in pharmaceutical and industrial applications.

From a commercial perspective, the demand for CAS No. 1006340-65-3 is driven by its versatility and the expanding market for fine chemicals. Companies specializing in custom synthesis and contract research are actively offering this compound to support innovation across multiple sectors. Its compatibility with green chemistry principles further enhances its appeal, as industries strive to reduce their environmental footprint.

In summary, N-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-4-ethylaniline represents a cutting-edge chemical entity with broad applicability. Its role in advancing drug development, sustainable agriculture, and advanced materials underscores its importance in modern science. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental sustainability.